Cas no 899967-60-3 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3-phenylpropanamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3-phenylpropanamide
• CAS No: 899967-60-3
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5489649
• Update Time: 2025-10-23

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-3-phenylpropanamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3-phenylpropanamide

• Inchi： 1S/C22H21N5O2/c1-15-8-10-18(12-16(15)2)27-21-19(13-24-27)22(29)26(14-23-21)25-20(28)11-9-17-6-4-3-5-7-17/h3-8,10,12-14H,9,11H2,1-2H3,(H,25,28)
• InChI Key： LHNOUYHGGWJEMF-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)CCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3-phenylpropanamide

Comprehensive Analysis of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3-phenylpropanamide (CAS No. 899967-60-3)

The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3-phenylpropanamide (CAS No. 899967-60-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways. Researchers are increasingly interested in this compound due to its structural similarity to purine-based scaffolds, which are prevalent in many FDA-approved drugs.

In recent years, the scientific community has focused on pyrazolo[3,4-d]pyrimidine derivatives due to their versatility in medicinal chemistry. The presence of the 3,4-dimethylphenyl and phenylpropanamide moieties in this compound enhances its binding affinity to specific biological targets. This has sparked discussions in forums and research papers about its potential applications in treating metabolic disorders and inflammatory conditions, aligning with current trends in personalized medicine and targeted therapy.

One of the most frequently asked questions about CAS No. 899967-60-3 revolves around its synthesis and purity standards. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure the compound's quality, a topic highly searched in academic databases. Additionally, its stability under various pH conditions and solubility profiles are critical for formulation scientists, making it a hot topic in drug delivery research.

The growing demand for small-molecule inhibitors in oncology has further elevated interest in this compound. Its pyrazolo[3,4-d]pyrimidine backbone is structurally analogous to kinase inhibitors like imatinib, which explains its relevance in cancer research. Online searches for "kinase inhibitor alternatives" or "pyrimidine-based therapeutics" often lead to discussions about this molecule, highlighting its commercial and academic value.

From a regulatory perspective, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3-phenylpropanamide is not classified as a hazardous material, but proper handling protocols are recommended due to its bioactive nature. Environmental impact studies and biodegradability data are scarce, prompting researchers to investigate its ecotoxicological profile—a niche yet emerging area of interest.

In conclusion, CAS No. 899967-60-3 represents a compelling case study in modern drug development. Its multifaceted applications, from enzyme modulation to potential therapeutic uses, make it a standout subject in scientific literature. As AI-driven drug discovery gains traction, this compound’s data-rich profile could serve as a benchmark for computational modeling, answering frequent queries about "AI in medicinal chemistry" and "structure-activity relationships."